Cas no 1899155-14-6 (3-(3-fluoro-2,6-dimethoxyphenyl)prop-2-en-1-amine)

• Product Name: 3-(3-fluoro-2,6-dimethoxyphenyl)prop-2-en-1-amine
• CAS No: 1899155-14-6
• MF: C₁₁H₁₄FNO₂
• MW: 211.232766628265
• CID: 6461013
• PubChem ID: 117301247
• Update Time: 2025-05-20

3-(3-fluoro-2,6-dimethoxyphenyl)prop-2-en-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(3-fluoro-2,6-dimethoxyphenyl)prop-2-en-1-amine
• EN300-1793664
• 1899155-14-6

• Inchi： 1S/C11H14FNO2/c1-14-10-6-5-9(12)11(15-2)8(10)4-3-7-13/h3-6H,7,13H2,1-2H3/b4-3+
• InChI Key： LSUFSXUSTUOKII-ONEGZZNKSA-N
• SMILES： FC1=CC=C(C(/C=C/CN)=C1OC)OC

Computed Properties

• Exact Mass: 211.10085685g/mol
• Monoisotopic Mass: 211.10085685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 44.5Ų

Additional information on 3-(3-fluoro-2,6-dimethoxyphenyl)prop-2-en-1-amine

3-(3-Fluoro-2,6-Dimethoxyphenyl)Prop-2-en-1-Amine: A Comprehensive Overview

3-(3-Fluoro-2,6-Dimethoxyphenyl)prop-2-en-1-amine, also known by its CAS registry number CAS 1899155-14-6, is a versatile and intriguing compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a fluorinated aromatic ring with a propenamine group. The presence of the fluorine atom and methoxy groups on the aromatic ring introduces interesting electronic and steric properties, making this compound a valuable tool in drug discovery and chemical synthesis.

The synthesis of 3-(3-fluoro-2,6-dimethoxyphenyl)prop-2-en-1-amine typically involves a multi-step process that begins with the preparation of the aromatic precursor. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the overall cost and environmental impact. For instance, researchers have explored the use of palladium-catalyzed cross-coupling reactions to construct the key intermediates. These methods not only enhance the yield but also allow for greater control over the stereochemistry of the final product.

One of the most compelling aspects of this compound is its pharmacological profile. Studies have demonstrated that 3-(3-fluoro-2,6-dimethoxyphenyl)prop-2-en-1-amine exhibits potent inhibitory activity against various tyrosine kinases, which are key targets in cancer therapy. Recent research has highlighted its ability to selectively inhibit oncogenic kinases such as Bcr-Abl and Src family kinases. This selectivity is attributed to the unique arrangement of substituents on the aromatic ring, which allows for optimal binding to the kinase active site.

In addition to its therapeutic potential, this compound has found applications in agrochemicals and materials science. For example, it has been investigated as a potential herbicide due to its ability to inhibit key enzymes involved in plant metabolism. Recent studies have focused on optimizing its bioavailability and minimizing off-target effects to enhance its efficacy in agricultural settings.

The environmental impact of CAS 1899155-14-6 has also been a topic of interest. Researchers have conducted extensive studies on its biodegradation pathways and toxicity profiles. Results indicate that under aerobic conditions, the compound undergoes rapid microbial degradation, reducing its persistence in aquatic environments. However, further research is needed to fully understand its long-term ecological effects.

In conclusion, 3-(3-fluoro-2,6-dimethoxyphenyl)prop-2-en-1-amine (CAS 1899155-14-6) is a multifaceted compound with promising applications across various industries. Its unique structure, coupled with recent advancements in synthesis and application development, positions it as a valuable asset in modern chemistry and pharmacology.